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Compound of Interest

Compound Name: Panacyl bromide

Cat. No.: B1208990 Get Quote

Important Note: The chemical term "Panacyl bromide" does not correspond to a recognized

chemical compound in standard chemical databases. The information provided below is for

Phenacyl bromide, a common laboratory reagent, which is the likely intended subject of your

query. It is crucial to verify the identity of any chemical before handling and disposal.

Phenacyl bromide is a toxic and lachrymatory (tear-inducing) substance that requires careful

handling and specific disposal procedures to ensure the safety of laboratory personnel and

environmental protection. This guide provides detailed protocols for its proper disposal, tailored

for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
Before handling Phenacyl bromide, it is imperative to be aware of its hazards. Personal

Protective Equipment (PPE) is mandatory at all times.

Required Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles and a face shield.

Body Protection: A lab coat must be worn.

Respiratory Protection: All handling of Phenacyl bromide must be conducted in a certified

chemical fume hood.[1]
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Hazard Summary: Phenacyl bromide is classified as a hazardous substance with the following

primary concerns:

Toxicity: It is toxic if inhaled, ingested, or absorbed through the skin.[2][3] Some sources

classify it as fatal if swallowed, in contact with skin, or if inhaled.[4]

Irritation: It is a severe eye irritant and causes skin irritation.[5] It can also cause respiratory

irritation.[5]

Corrosivity: It can cause severe skin burns and eye damage.[1][4]

Lachrymator: It is a powerful lachrymator, meaning it can cause tearing.[2]

Hazard Classification GHS Codes Signal Word

Acute Toxicity (Oral, Dermal,

Inhalation)
H300, H310, H330 Danger

Skin Corrosion/Irritation H314, H315 Danger/Warning

Serious Eye Damage/Irritation H318, H319 Danger/Warning

Specific Target Organ Toxicity

(Single Exposure)
H335 Warning

Data compiled from multiple safety data sheets. The severity of classification may vary by

supplier.[4][5]

Step-by-Step Disposal Protocol
The proper disposal of Phenacyl bromide waste is critical to prevent accidental exposure and

environmental contamination. The following protocol outlines the necessary steps for its

collection and disposal.

1. Waste Segregation and Collection:

Waste Container: All Phenacyl bromide waste, including contaminated consumables (e.g.,

pipette tips, weighing paper, gloves), must be collected in a designated, leak-proof, and

clearly labeled hazardous waste container.
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Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

"Phenacyl bromide," and the appropriate hazard symbols.

Compatibility: Do not mix Phenacyl bromide waste with other waste streams, particularly

strong oxidizers, acids, or bases, to prevent exothermic reactions.[5]

2. Spill Management and Decontamination:

Spill Response: In the event of a spill, evacuate the area and ensure it is well-ventilated.[3]

For small spills, use an inert absorbent material (e.g., sand, diatomaceous earth) to collect

the spilled material.[5] Do not use combustible materials for absorption.

Decontamination: Clean the contaminated area with a suitable solvent (e.g., acetone),

collecting all cleaning materials as hazardous waste. Wash the area with soap and water

afterward.[1][5]

3. Final Disposal Procedure:

Container Sealing: Once the waste container is full (do not overfill), securely seal the lid.

Storage: Store the sealed container in a designated, well-ventilated satellite accumulation

area, away from incompatible materials.

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and final disposal of the hazardous waste. Follow all

local, state, and federal regulations for hazardous waste disposal.[5]

Logical Workflow for Phenacyl Bromide Disposal
The following diagram illustrates the decision-making and procedural flow for the safe disposal

of Phenacyl bromide.
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Caption: Logical workflow for the safe handling and disposal of Phenacyl bromide.
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This guide is intended to provide essential information for the safe disposal of Phenacyl

bromide. Always consult your institution's specific safety protocols and the manufacturer's

Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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